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Compound Name: 4-Chloro-3,5-difluorocinnamic acid

CAS No.: 1163258-83-0

Cat. No.: B1428486
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Drug Discovery Scientists, and Structural Biologists

Executive Summary: The "Fortified" Scaffold
4-Chloro-3,5-difluorocinnamic acid (CAS: 1163258-83-0) represents a highly specialized

"privileged structure" in medicinal chemistry. Unlike the parent cinnamic acid, which is rapidly

metabolized and possesses moderate lipophilicity, this tri-halogenated derivative is engineered

for metabolic resistance and enhanced hydrophobic binding.

The strategic placement of fluorine at the 3,5-positions and chlorine at the 4-position

transforms the standard phenylpropanoid scaffold into a robust pharmacophore capable of

penetrating complex biological membranes and resisting oxidative degradation by Cytochrome

P450 enzymes. This guide analyzes the compound not merely as a reagent, but as a modular

template for designing high-affinity inhibitors (e.g., HDAC inhibitors, antimicrobial

benzoxazoles).
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The potency of this pharmacophore stems from the specific electronic and steric contributions

of its halogen substituents.

Electronic & Steric Modulation
Feature Substituent Position

Physicochemi
cal Effect

Biological
Consequence

Metabolic Shield Fluorine (-F) 3, 5 (meta)

Blockade:

Prevents arene

oxide formation.

Electronic:

Strong

-withdrawal

lowers ring

electron density.

Extends plasma

half-life (

) by inhibiting

P450-mediated

hydroxylation at

the most

vulnerable sites.

Lipophilic Anchor Chlorine (-Cl) 4 (para)

Lipophilicity:

Increases LogP

by ~0.71. Steric

Bulk: Fills

hydrophobic

pockets (Volume

~19 Å³).

Enhances affinity

for deep,

hydrophobic

binding clefts

(e.g., enzyme

active sites).

Reactive Tail Acrylic Acid 1, 2, 3

Conjugation:

Planar geometry.

Warhead:

Michael acceptor

potential (if

derivatized).

Rigid linker

ensures correct

orientation of the

"head" and "tail"

groups.

Estimated Molecular Properties
LogP (Octanol/Water): ~3.2 – 3.5 (Predicted). Significantly more lipophilic than cinnamic acid

(LogP ~2.1), facilitating passive transport across the blood-brain barrier (BBB) and bacterial

cell membranes.
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pKa (Carboxyl): ~3.8 – 4.0. The electron-withdrawing nature of the halogenated ring

stabilizes the carboxylate anion, making it a stronger acid than unsubstituted cinnamic acid

(pKa 4.44).

Topological Polar Surface Area (TPSA): 37.30 Å² (dominated by the carboxyl group),

suggesting excellent oral bioavailability.

Pharmacophore Mapping
The following diagram illustrates the functional zones of the molecule, defining how it interacts

with biological targets.
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Zone 1: Lipophilic Domain
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Caption: Pharmacophore map of 4-Chloro-3,5-difluorocinnamic acid showing the tripartite

structure: the halogenated lipophilic domain, the rigid conjugated linker, and the polar head

group.

Biological Mechanisms & Applications[1][2][3][4]
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Antimicrobial Activity (Membrane Disruption)
Halogenated cinnamic acids act as amphipathic weak acids.

Mechanism: The protonated (neutral) form diffuses across the bacterial cell membrane.

Dissociation: Inside the cytoplasm (pH ~7.4), the acid dissociates, releasing protons and the

halogenated anion.

Effect: This acidifies the cytoplasm and the accumulation of the lipophilic anion disrupts

membrane integrity, leading to leakage of intracellular components. The 4-Cl and 3,5-F

substitutions maximize membrane permeability compared to non-halogenated analogs.

Anticancer Precursor (HDAC Inhibition)
This compound serves as an ideal "Cap Group" for Histone Deacetylase (HDAC) inhibitors.

Cap Group: The 4-chloro-3,5-difluorophenyl ring sits at the entrance of the HDAC active site.

Linker: The double bond spans the narrow hydrophobic channel.

Zinc Binding Group (ZBG): The carboxylic acid is typically converted to a hydroxamic acid (-

CONHOH) to chelate the catalytic Zinc ion (

) at the bottom of the pocket.

Advantage: The 3,5-difluoro pattern prevents metabolic "soft-spot" oxidation, a common

failure point for early-stage HDAC inhibitors.

Experimental Protocols
Synthesis: Knoevenagel Condensation
This is the standard protocol to synthesize high-purity 4-Chloro-3,5-difluorocinnamic acid
from its aldehyde precursor.

Reagents:

4-Chloro-3,5-difluorobenzaldehyde (1.0 eq)
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Malonic acid (1.2 eq)

Pyridine (Solvent/Base)

Piperidine (Catalyst, 0.1 eq)

Workflow:

Dissolution: Dissolve 4-Chloro-3,5-difluorobenzaldehyde and malonic acid in pyridine.

Catalysis: Add piperidine dropwise.

Reflux: Heat the mixture to 100°C for 4–6 hours. Monitor CO2 evolution (decarboxylation).

Quench: Pour the reaction mixture into ice-cold HCl (1M) to precipitate the crude acid.

Purification: Recrystallize from Ethanol/Water (7:3) to obtain white needles.

Bioassay: Determination of MIC (Antimicrobial)
To validate the pharmacophore's activity against S. aureus or Candida spp.[1]

Preparation: Dissolve the compound in DMSO (Stock 10 mg/mL).

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (range 512 µg/mL to 0.5

µg/mL).

Inoculation: Add bacterial suspension (

CFU/mL) to each well.

Incubation: Incubate at 37°C for 24 hours.

Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing

no visible turbidity.

Structure-Activity Relationship (SAR) Logic[6]
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The following decision tree illustrates why this specific substitution pattern is chosen over

others.

Parent: Cinnamic Acid

Modification: Halogenation

Add 3,5-Difluoro

Metabolic Stability

Add 4-Chloro

Potency

Result: Blocks Metabolism
(Prevents hydroxylation)

Result: Increases Lipophilicity
(Deep pocket binding)

Target: 4-Chloro-3,5-difluorocinnamic acid

Click to download full resolution via product page

Caption: SAR decision tree highlighting the additive benefits of fluorination (stability) and

chlorination (affinity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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